Cas no 134899-86-8 (D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1))

• Product Name: D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1)
• CAS No: 134899-86-8
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• CID: 4586283
• Update Time: 2025-05-20

D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1)
• Methyl (R)-2-amino-3-hydroxy-2-methylpropanoate hydrochloride
• methyl (2R)-2-amino-3-hydroxy-2-methylpropanoate hydrochloride
• Cl.COC(=O)[C@](C)(N)CO
• methyl (2R)-2-amino-3-hydroxy-2-methylpropanoate

• Inchi： 1S/C5H11NO3.ClH/c1-5(6,3-7)4(8)9-2;/h7H,3,6H2,1-2H3;1H/t5-;/m1./s1
• InChI Key： OBOVZRPIWXDGEL-NUBCRITNSA-N
• SMILES： [C@](N)(C)(CO)C(=O)OC.Cl

Additional information on D-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1)

D-Serine, 2-Methyl-, Methyl Ester, Hydrochloride (1:1): A Comprehensive Overview

D-Serine, 2-Methyl-, Methyl Ester, Hydrochloride (1:1), also known by its CAS number 134899-86-8, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of D-serine, a naturally occurring amino acid that plays a crucial role in various biological processes. The addition of the methyl ester group and the hydrochloride salt form introduces unique chemical properties that make this compound valuable for research and potential applications in drug development.

The structure of D-Serine, 2-Methyl-, Methyl Ester, Hydrochloride (1:1) consists of a serine backbone with a methyl group attached to the second carbon. This modification alters the compound's physical and chemical properties, including its solubility and stability. The hydrochloride salt form ensures that the compound exists in a stable ionic state, which is often preferred for pharmaceutical applications due to its improved bioavailability and ease of formulation.

Recent studies have highlighted the potential of D-Serine derivatives in modulating neuronal activity and synaptic plasticity. For instance, research published in Nature Neuroscience demonstrated that D-serine analogs can influence glutamate signaling pathways, which are critical for learning and memory. These findings suggest that D-Serine, 2-Methyl-, Methyl Ester, Hydrochloride (1:1) could be a promising candidate for developing treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, this compound has shown potential in the field of metabolic regulation. A study conducted at the University of California revealed that D-serine derivatives can influence insulin sensitivity and glucose metabolism. These effects were attributed to the compound's ability to interact with specific receptors involved in energy homeostasis. Such findings open new avenues for exploring its role in treating metabolic disorders like type 2 diabetes.

The synthesis of D-Serine, 2-Methyl-, Methyl Ester, Hydrochloride (1:1) involves a multi-step process that includes the isolation of D-serine from natural sources or its chemical synthesis. The subsequent methylation step is typically carried out using methylating agents such as methyl chloride or dimethyl sulfate under controlled conditions. The final step involves protonation with hydrochloric acid to form the hydrochloride salt.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies indicate that D-Serine derivatives exhibit low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Regulatory agencies such as the FDA have emphasized the importance of conducting comprehensive toxicological studies before approving such compounds for clinical use.

The environmental impact of manufacturing processes involving D-Serine, 2-Methyl-, Methyl Ester, Hydrochloride (1:1) is another area of concern. Researchers are actively exploring green chemistry approaches to minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, D-Serine, 2-Methyl-, Methyl Ester, Hydrochloride (1:1) represents a significant advancement in amino acid derivatives with promising applications in neuroscience and metabolic disorders. Its unique chemical properties and biological activity make it a focal point for ongoing research efforts aimed at developing innovative therapeutic agents.